N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H17NO4/c1-11(12-7-8-15-16(9-12)22-10-21-15)18-17(19)13-5-3-4-6-14(13)20-2/h3-9,11H,10H2,1-2H3,(H,18,19)
• InChI Key: YSJAYHKJJCIQGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide is an organic compound that features a benzodioxole moiety and a methoxybenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide typically involves the following steps:

Formation of the Benzodioxole Moiety: The benzodioxole ring can be synthesized through the cyclization of catechol with formaldehyde under acidic conditions.

Alkylation: The benzodioxole intermediate is then alkylated using an appropriate alkyl halide to introduce the ethyl group.

Amidation: The final step involves the reaction of the alkylated benzodioxole with 2-methoxybenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the amide bond.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups.

Reduction: Reduction reactions can be performed to modify the benzodioxole ring or the amide group.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous solvents.

Substitution: Halogenation using bromine (Br₂) or chlorination using thionyl chloride (SOCl₂).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its structural similarity to other bioactive molecules.

Biological Studies: The compound is used in research to understand its interactions with biological targets and its effects on cellular processes.

Industrial Applications: It may be used as an intermediate in the synthesis of more complex molecules with pharmaceutical relevance.

Mechanism of Action

The mechanism of action of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide involves its interaction with specific molecular targets. It is believed to modulate the activity of enzymes or receptors involved in critical biological pathways. For instance, it may inhibit the activity of cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

N-[2-(1,3-benzodioxol-5-yl)ethyl]-1-[2-(1H-imidazol-1-yl)-6-methylpyrimidin-4-yl]-D-prolinamide: This compound shares the benzodioxole moiety and has similar biological activities.

Dipentylone: Another compound with a benzodioxole structure, known for its psychoactive effects.

Uniqueness

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-methoxybenzamide is unique due to its specific combination of the benzodioxole and methoxybenzamide groups, which confer distinct chemical and biological properties